[2-Fluoro-3-(4-methylphenyl)propyl](methyl)amine hydrochloride

• IUPAC Name: 2-fluoro-N-methyl-3-(4-methylphenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C11H16FN.ClH/c1-9-3-5-10(6-4-9)7-11(12)8-13-2;/h3-6,11,13H,7-8H2,1-2H3;1H
• InChI Key: ATZNAQUNHUNUON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(CNC)F.Cl
• Molecular Formula: C11H17ClFN
• Molecular Weight: 217.71 g/mol

Description

2-Fluoro-3-(4-methylphenyl)propyl](methyl)amine hydrochloride, commonly referred to as 2FPM-HCl, is an analog of the stimulant drug amphetamine. It has a wide range of applications in scientific research, from biochemical and physiological studies to the development of new drugs.

Scientific Research Applications

Pharmacological Characterization of Fluorinated Compounds

• CRF Receptor Antagonist Development : SSR125543A, a compound with a structure involving fluorination, demonstrates potent and selective antagonism towards corticotrophin-releasing factor (CRF) receptors, indicating its potential application in managing stress-related disorders and depression (Gully et al., 2002).

• Antitumor Activity of Benzothiazoles : The research on 2-(4-aminophenyl)benzothiazoles, including fluorinated derivatives, uncovers their potential as antitumor agents. These compounds exhibit selective cytotoxicity against cancer cell lines, offering insights into the design of novel cancer therapies (Bradshaw et al., 2002).

Synthetic Chemistry and Material Science

• Chiral Amine Resolution : The synthesis and application of (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane as a reagent for determining the enantiomeric excess of α-chiral amines showcase the role of fluorinated compounds in resolving chiralities in synthetic chemistry, which is crucial for the development of drugs with specific enantiomeric activities (Rodríguez-Escrich et al., 2005).

• Antibacterial and Antioxidant Properties : Studies on [3-(4-chlorophenyl)-3-(4-fluorophenyl)propyl]-substituted amines reveal their antibacterial and antioxidant activities. Such research highlights the potential of fluorinated compounds in developing new antimicrobial agents and antioxidants (Арутюнян et al., 2012).

Fluorogenic Reagents for Analytical Chemistry

• Fluorogenic Reagent for Primary Amines : The development of fluorogenic reagents, such as 2-methyl-3-oxo-4-phenyl-2,3-dihydrofuran-2-yl acetate, for the analysis of primary amines in HPLC, CE, and MALDI/MS demonstrates the utility of fluorinated compounds in enhancing the sensitivity and specificity of analytical methods (Chen & Novotny, 1997).